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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and flammable compounds like methyl formate.
This guide provides immediate and essential safety and logistical information, including
detailed personal protective equipment (PPE) requirements, step-by-step handling and
disposal procedures, and critical exposure limit data to foster a secure research environment.

Quantitative Exposure Limits and Physical
Properties

Understanding the occupational exposure limits and physical characteristics of methyl formate
is fundamental to its safe handling. The following table summarizes key quantitative data from
various safety authorities.
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Parameter Value Authority/Source
Permissible Exposure Limit 100 ppm (250 mg/ms3) - 8-hour OSHA
(PEL) TWA
Recommended Exposure Limit 100 ppm (250 mg/m3) - 10- NIOSH
(REL) hour TWA
Short-Term Exposure Limit 150 ppm (375 mg/m3) - 15-
_ NIOSH, ACGIH
(STEL) minute TWA
o 100 ppm (250 mg/ms3) - 8-hour

Threshold Limit Value (TLV) ACGIH

TWA
Immediately Dangerous to Life

4,500 ppm NIOSH
or Health (IDLH)
Flash Point -2°F (-19°C)
Boiling Point 89°F (31.7°C)

Lower Explosive Limit (LEL)

5%

Upper Explosive Limit (UEL)

23%

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when working with methyl formate.
The following PPE is mandatory to minimize exposure risks.
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PPE Category

Specifications and Recommendations

Eye and Face Protection

Chemical splash goggles are required. For
operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Hand Protection

Due to the high volatility and potential for skin
absorption, selecting the appropriate gloves is
crucial. While disposable nitrile gloves
(minimum 4mil thickness) may be suitable for
incidental contact, heavier-duty gloves are
necessary for prolonged handling.[1] It is
recommended to consult glove manufacturer's
selection guides for specific breakthrough times.
For instance, Ansell's Barrier® gloves, a 5-layer
laminated film, are recommended for the
broadest range of chemical protection,
especially when the chemical hazard is not
clearly identified.[2] For more specific
applications, consult resources like the Ansell

Chemical Resistance Guide.

Respiratory Protection

All work with methyl formate should be
conducted in a certified chemical fume hood to
minimize inhalation exposure.[3] If the
concentration is expected to exceed exposure
limits, a NIOSH-approved respirator with an
appropriate organic vapor cartridge is required.
For concentrations up to 1000 ppm, a supplied-

air respirator is recommended.[4]

Skin and Body Protection

A flame-resistant lab coat must be worn.[5] Long
pants and closed-toe shoes are required at all
times in the laboratory.[1] For tasks with a
higher potential for splashing, a chemically
resistant apron should be worn over the lab
coat.
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Experimental Workflow for Handling Methyl formate

The following diagram outlines the standard operating procedure for the safe handling of
methyl formate in a laboratory setting. This workflow is designed to guide personnel through
each stage of the process, from preparation to disposal, ensuring safety and compliance.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Experimental Workfiow for Handling Methyl Formate

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Verify Chemical Fume Hood Certification

Gather All Necessary Materials

Transport Methyl Formate in Secondary Containment

Ground and Bond Metal Containers During Transfer

Handiing & Experimentation

Dispense in Fume Hood

Conduct Experiment

Cleanup & Disposal

Decontaminate Work Surfaces

| Collect Waste in Labeled, Sealed Containers

:

Minor Spill: Absorb with Inert Material, Ventilate Area

Emergency Procedures

Fire: Use Dry Chemical, CO2, or Alcohol-Resistant Foam Extinguisher Exposure: Immediately Flush Affected Area, Seek Medical Attention

Properly Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of methyl formate.
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Detailed Methodologies
Handling and Storage Protocol

e Pre-Handling Preparations:

o Thoroughly review the Safety Data Sheet (SDS) for methyl formate before beginning any
work.

o Ensure a certified chemical fume hood is in proper working order.[3]

o Assemble all necessary equipment and reagents to minimize movement during the
experiment.

o Don all required personal protective equipment as outlined in the PPE table.
o Safe Handling:

o Transport methyl formate in a sealed, properly labeled container within a secondary
containment carrier.[6]

o All dispensing and handling of methyl formate must be performed inside a chemical fume
hood.[3]

o When transferring from a metal container, ensure it is properly grounded and bonded to
prevent static discharge.[7]

o Avoid contact with incompatible materials such as strong oxidizing agents, acids, and
bases.

o Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[6]
e Storage:

o Store methyl formate in a cool, dry, well-ventilated area away from direct sunlight and
heat sources.[6]

o Containers must be tightly sealed and stored upright.
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o Store in a designated flammable liquids storage cabinet.[3]

Disposal Plan

o Waste Collection:

o All waste containing methyl formate must be collected in a designated, properly labeled,
and sealed hazardous waste container.

o Do not mix methyl formate waste with incompatible chemicals.
o Waste Disposal:

o Contaminated materials such as gloves, absorbent pads, and disposable labware must
also be disposed of as hazardous waste.

o Follow all institutional and local regulations for the disposal of flammable liquid waste.
Typically, this involves arranging for pickup by a certified hazardous waste disposal
company.

Emergency Spill and Exposure Procedures

e Minor Spill (inside a chemical fume hood):

o Alert personnel in the immediate area.

o Absorb the spill with a chemical absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Wipe the area with a suitable solvent (e.g., isopropanol) and then with soap and water.
o Major Spill (outside a chemical fume hood):

o Evacuate the laboratory immediately and alert others.

o Activate the nearest fire alarm if there is a fire or significant risk of one.

o Contact the institution's emergency response team.
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o

Do not attempt to clean up a major spill without proper training and equipment.

e Personnel Exposure:

Skin Contact: Immediately flush the affected skin with copious amounts of water for at
least 15 minutes while removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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